![molecular formula C24H26F3N7O B2380149 (1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone CAS No. 1286725-76-5](/img/structure/B2380149.png)
(1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C24H26F3N7O and its molecular weight is 485.515. The purity is usually 95%.
BenchChem offers high-quality (1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
a. Antimicrobial Agents: Imidazole derivatives, such as this compound, have demonstrated antibacterial and antimycobacterial activities . Researchers could explore its potential as a novel antimicrobial agent.
b. Anti-Inflammatory Drugs: Imidazole-containing compounds often exhibit anti-inflammatory properties. Investigating this compound’s effects on inflammation pathways could lead to the development of new anti-inflammatory drugs.
c. Anticancer Therapeutics: Given its structural features, this compound might interfere with cancer cell growth or signaling pathways. Researchers could evaluate its potential as an antitumor agent.
Materials Science and Catalysis
Beyond medicinal applications, this compound has relevance in materials science and catalysis:
a. Catalytic Activity: Complexes containing similar imidazole-based ligands have shown high catalytic activity in various reactions, including alcohol oxidation and ammoxidation . Researchers could explore its catalytic potential further.
b. Coordination Chemistry: Understanding the coordination behavior of this compound with transition metals could lead to novel materials with tailored properties.
Organic Synthesis
The compound’s synthetic routes and reactivity could inspire the development of novel methodologies for constructing imidazole-containing molecules.
- Synthesis and therapeutic potential of imidazole containing compounds
- Design and synthesis of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl) (piperazin-1-yl)methanone derivatives
- Syntheses and structures of copper complexes of 3-(6-(1H-pyrazol-1-yl)pyridazin-3-yl) piperidin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone
Mechanism of Action
Target of Action
Similar compounds have shown significant activity on kinases like p70s6kβ
Mode of Action
It’s known that similar compounds interact with their targets, leading to changes in cellular processes . More research is needed to elucidate the precise interactions and resulting changes caused by this compound.
Biochemical Pathways
Compounds with similar structures have been found to influence various biochemical pathways, leading to a wide range of biological activities
Result of Action
Similar compounds have shown a wide range of biological activities, including anti-inflammatory, antibacterial, antioxidant, and hypotensive activity
properties
IUPAC Name |
[1-(6-pyrazol-1-ylpyridazin-3-yl)piperidin-3-yl]-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26F3N7O/c25-24(26,27)19-5-1-6-20(16-19)31-12-14-32(15-13-31)23(35)18-4-2-10-33(17-18)21-7-8-22(30-29-21)34-11-3-9-28-34/h1,3,5-9,11,16,18H,2,4,10,12-15,17H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFNYGTHKPLBNMX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NN=C(C=C2)N3C=CC=N3)C(=O)N4CCN(CC4)C5=CC=CC(=C5)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26F3N7O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.